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Compound of Interest

Compound Name: Glycidyl 1-naphthyl ether

Cat. No.: B021380 Get Quote

This in-depth guide provides a comprehensive overview of the physical and chemical

properties of Glycidyl 1-naphthyl ether (GNE), a versatile epoxy compound of significant

interest to researchers and professionals in drug development and materials science. This

document moves beyond a simple recitation of data, offering critical insights into the practical

implications of its physicochemical characteristics for experimental design and application.

Chemical Identity and Molecular Structure
Glycidyl 1-naphthyl ether, identified by the CAS number 2461-42-9, possesses a molecular

formula of C₁₃H₁₂O₂ and a molecular weight of approximately 200.23 g/mol .[1][2][3] Its

structure features a reactive glycidyl group attached to a naphthyl ring via an ether linkage.

This unique combination of a bulky, aromatic naphthyl moiety and a strained epoxide ring

dictates its physical state, solubility, and reactivity.

The inherent reactivity of the epoxide ring is central to the utility of GNE, allowing for

nucleophilic addition reactions that are fundamental to its application as a building block in

organic synthesis and as a cross-linking agent in polymer chemistry. For instance, it is a key

intermediate in the synthesis of pharmaceuticals such as Naftopidil and Propranolol.[4]
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The physical state and appearance of Glycidyl 1-naphthyl ether can be variable, a factor that

researchers must consider during its handling and application. While some sources describe it

as a light purple oil[4], others report it as a clear, light yellow oil.[5] This discrepancy in color is

likely attributable to the presence of minor impurities or degradation products, which can arise

during synthesis or prolonged storage. For high-purity applications, such as in pharmaceutical

synthesis, a colorless to light yellow appearance is generally indicative of a higher quality

material.

There is also conflicting information regarding its physical state at ambient temperature. While

most suppliers characterize it as an oil[5][6], one source reports a melting point of 95 °C.[4]

This significant deviation suggests that the latter value may be erroneous or refer to a different,

but related, compound. In practical laboratory settings, Glycidyl 1-naphthyl ether is
predominantly encountered as a viscous liquid.

Key Physical Properties of Glycidyl 1-Naphthyl Ether
Property Value Source(s)

Appearance
Light purple to clear light

yellow oil
[4][5]

Physical State Oil [5][6]

Boiling Point 338.6 °C at 760 mmHg [4]

Melting Point
95 °C (Note: This value is likely

an outlier)
[4]

Density 1.192 g/cm³ [4]

Refractive Index 1.628 [4]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
[4]

Understanding the Structure-Property Relationship
The physicochemical properties of Glycidyl 1-naphthyl ether are a direct consequence of its

molecular architecture. The following diagram illustrates the interplay between its structural

features and its observed physical state and solubility.
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Caption: Relationship between the molecular structure of Glycidyl 1-naphthyl ether and its

physical properties.

Experimental Protocols: Handling and Storage
Given its chemical nature, proper handling and storage of Glycidyl 1-naphthyl ether are

paramount to maintain its integrity and ensure laboratory safety.

Recommended Storage Conditions
To minimize degradation and the formation of colorimetric impurities, Glycidyl 1-naphthyl
ether should be stored in a tightly sealed container in a refrigerator.[4] Inert atmosphere

storage (e.g., under argon or nitrogen) is recommended for long-term preservation of high-

purity material.

Safe Handling Procedures
As with all epoxy compounds, appropriate personal protective equipment (PPE) should be

worn when handling Glycidyl 1-naphthyl ether. This includes, but is not limited to, safety

glasses, chemical-resistant gloves, and a lab coat.[6][7] All manipulations should be performed

in a well-ventilated fume hood to avoid inhalation of any vapors.[6]
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Conclusion
Glycidyl 1-naphthyl ether is a valuable chemical intermediate with a distinct set of physical

properties that are a direct reflection of its molecular structure. While generally encountered as

a light-colored, viscous oil, researchers should be aware of potential variations in appearance

due to purity levels. A thorough understanding of its physicochemical characteristics, coupled

with stringent adherence to proper handling and storage protocols, is essential for its

successful and safe application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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